N-(4-methoxyphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-1-methyl-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C17H15N3O3/c1-20-15-11(4-3-9-18-15)10-14(17(20)22)16(21)19-12-5-7-13(23-2)8-6-12/h3-10H,1-2H3,(H,19,21)
• InChI Key: LFHRRCBXDITGRN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)C=C(C1=O)C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

N-(4-methoxyphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and material science.

Scientific Research Applications

Synthesis and Characterization

This compound and its derivatives have been synthesized through various chemical reactions, emphasizing the importance of structural design for specific biological activities. For instance, the synthesis and characterization of related naphthyridine derivatives have been explored for their potential in cytotoxic activities against cancer cells and for their electrochromic properties (Hassan et al., 2014; Hsiao & Han, 2017). These studies highlight the compound's versatility in forming different derivatives with varied applications.

Biological Activities

Research has demonstrated the compound's relevance in developing potential therapeutic agents. For example, derivatives have been investigated for their anticancer activities, showing promising results against specific cancer cell lines, suggesting the compound's scaffold could be beneficial in drug discovery (Vennila et al., 2020). Additionally, its derivatives have been evaluated for antimicrobial activities, indicating potential as antibacterial and antifungal agents (Helal et al., 2013).

Antidepressant Activity

A specific study focused on the synthesis of 1,8-naphthyridine-3-carboxamides as 5-HT3 receptor antagonists to explore their antidepressant activity. This investigation showcases the chemical's role in the development of new antidepressant drugs, demonstrating a ligand-based design approach to meet the pharmacophore requirements of 5-HT3 receptor antagonists (Mahesh et al., 2014).